Cas no 108446-76-0 (3-1-Phenyl-3-(4-phenylphenyl)-1H-pyrazol-4-ylprop-2-enoic Acid)

• Product Name: 3-1-Phenyl-3-(4-phenylphenyl)-1H-pyrazol-4-ylprop-2-enoic Acid
• CAS No: 108446-76-0
• MF: C₂₄H₁₈N₂O₂
• MW: 366.411925792694
• MDL: MFCD01829290
• CID: 150375
• PubChem ID: 1351683
• Update Time: 2025-04-19

3-1-Phenyl-3-(4-phenylphenyl)-1H-pyrazol-4-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3-[1,1'-biphenyl]-4-yl-1-phenyl-1H-pyrazol-4-yl)-
• 3-(3-BIPHENYL-4-YL-1-PHENYL-1H-PYRAZOL-4-YL)-ACRYLIC ACID
• 3-[1-phenyl-3-(4-phenylphenyl)pyrazol-4-yl]prop-2-enoic acid
• (2E)-3-(3-biphenyl-4-yl-1-phenyl-1H-pyrazol-4-yl)prop-2-enoate
• (2E)-3-[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
• (E)-3-[1-phenyl-3-(4-phenylphenyl)pyrazol-4-yl]prop-2-enoic acid
• 3-1-Phenyl-3-(4-phenylphenyl)-1H-pyrazol-4-ylprop-2-enoic Acid

• MDL： MFCD01829290
• Inchi： 1S/C24H18N2O2/c27-23(28)16-15-21-17-26(22-9-5-2-6-10-22)25-24(21)20-13-11-19(12-14-20)18-7-3-1-4-8-18/h1-17H,(H,27,28)/b16-15+
• InChI Key： MTNAVQZPGXQKGS-FOCLMDBBSA-N
• SMILES： OC(/C=C/C1=CN(C2C=CC=CC=2)N=C1C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5